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Compound of Interest

Compound Name: Ethyl 3,5-difluorobenzoylformate

Cat. No.: B1302089 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical reagents like Ethyl 3,5-
difluorobenzoylformate. Adherence to strict safety protocols minimizes risks and ensures the

integrity of experimental work. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for Ethyl 3,5-difluorobenzoylformate.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Ethyl 3,5-difluorobenzoylformate
is provided in the table below.

Property Value

CAS Number 208259-57-8[1][2]

Molecular Formula F₂C₆H₃COCO₂C₂H₅[1][2]

Molecular Weight 214.17 g/mol [1][2]

Boiling Point 247.4 °C (lit.)[1][2]

Density 1.27 g/mL at 25 °C (lit.)[1][2]

Flash Point 65.56 °C (150.0 °F) - closed cup[1][2]

Refractive Index n20/D 1.482 (lit.)[1][2]
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Personal Protective Equipment (PPE)
The following personal protective equipment is essential when handling Ethyl 3,5-
difluorobenzoylformate to protect from potential hazards such as chemical burns, inhalation,

and accidental exposure.[3]

PPE Category Recommended Equipment Specifications

Eye and Face Protection Safety Goggles or Face Shield

Must be worn at all times to

protect from splashes or

fumes.[4]

Hand Protection Chemical-resistant gloves

Neoprene or nitrile gloves are

recommended.[5] Inspect

gloves for tears or

contamination before each

use.

Respiratory Protection

Dust mask type N95 (US) or

multi-purpose combination

respirator cartridge (US)

Use in well-ventilated areas or

under a fume hood.[6]

Skin and Body Protection Lab coat or apron

A lab coat should be worn to

protect skin and clothing from

spills.[4]

Handling and Storage Protocols
Proper handling and storage are critical to maintain the integrity of Ethyl 3,5-
difluorobenzoylformate and ensure a safe laboratory environment.

Handling:

Always handle hazardous chemicals in a well-ventilated area, preferably within a chemical

fume hood.[6]

Avoid direct contact with skin and eyes.[7]

Do not inhale dust or vapors.[7]
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Use appropriate equipment for all transfers and measurements to minimize the risk of spills.

[8]

Wash hands thoroughly after handling.[9]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[8]

Keep away from heat, sparks, and open flames as it is a combustible liquid.[1][2]

Store separately from incompatible materials such as strong oxidizing agents.[8]

The storage class for this chemical is 10 - Combustible liquids.[1][2]

Emergency Procedures
In the event of an emergency, follow these procedures:
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Emergency Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids occasionally. Seek medical attention.[9]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[9]

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[7]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a suitable

container for disposal. For large spills, contain

the spill and contact environmental health and

safety personnel.[3]

Disposal Plan
Dispose of Ethyl 3,5-difluorobenzoylformate and any contaminated materials in accordance

with local, state, and federal regulations.

Chemical Waste: Unused or waste Ethyl 3,5-difluorobenzoylformate should be treated as

hazardous waste. It is recommended to burn the material in a chemical incinerator equipped

with an afterburner and scrubber.[7] Offer surplus and non-recyclable solutions to a licensed

disposal company.[7]

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, paper towels, and empty containers, should be disposed of as hazardous waste.

[7]
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Experimental Workflow for Handling Ethyl 3,5-
difluorobenzoylformate
The following diagram illustrates the standard workflow for safely handling Ethyl 3,5-
difluorobenzoylformate in a laboratory setting.
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Caption: Workflow for handling Ethyl 3,5-difluorobenzoylformate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1302089?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/ko/product/aldrich/514675
https://www.sigmaaldrich.com/JP/ja/product/aldrich/514675
https://merkel.co.il/handling-research-reagents-and-equipment/
https://merkel.co.il/handling-research-reagents-and-equipment/
https://www.needle.tube/resources-19/Safety-Protocols-for-Handling-Hazardous-Reagents-and-Chemicals-in-a-Medical-Diagnostic-Lab
https://polyestershoppen.com/info/persoonlijke-bescherming
https://polyestershoppen.com/info/persoonlijke-bescherming
https://www.actylislab.com/blog/safety-tips-handling-laboratory-chemicals
https://www.capotchem.cn/doc/msds_208259-57-8.do
https://www.ehs.iastate.edu/chemical-handling-and-storage
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b1302089#personal-protective-equipment-for-handling-ethyl-3-5-difluorobenzoylformate
https://www.benchchem.com/product/b1302089#personal-protective-equipment-for-handling-ethyl-3-5-difluorobenzoylformate
https://www.benchchem.com/product/b1302089#personal-protective-equipment-for-handling-ethyl-3-5-difluorobenzoylformate
https://www.benchchem.com/product/b1302089#personal-protective-equipment-for-handling-ethyl-3-5-difluorobenzoylformate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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